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Compound of Interest

Compound Name: (+)-Dihydrorobinetin

Cat. No.: B15553010

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the analytical methodologies currently employed

for the quantification of (+)-Dihydrorobinetin. While a formal inter-laboratory validation study

for (+)-Dihydrorobinetin analysis has not been identified in publicly available literature, this

document summarizes and compares the performance of various single-laboratory validated

methods. The information presented is intended to assist researchers in selecting and

implementing a suitable analytical approach for their specific needs.

Comparison of Analytical Methods for (+)-
Dihydrorobinetin Quantification
High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid

Chromatography (UHPLC) coupled with Diode Array Detection (DAD) are the predominant

techniques for the analysis of (+)-Dihydrorobinetin. The following tables summarize the key

parameters of different published methods.

Table 1: Comparison of HPLC and UHPLC Methods for (+)-Dihydrorobinetin Analysis
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Parameter Method 1 (HPLC-DAD)[1] Method 2 (UHPLC-DAD)[2]

Column
Luna C8 (150 mm × 4.6 mm, 3

µm)

Luna C18 (2) HST (100 mm x

3 mm, 2.5 µm)[2]

Mobile Phase

A: Water with 0.1% formic

acidB: Acetonitrile with 0.1%

formic acid

A: Water with 0.1% formic

acidB: Methanol/Acetonitrile

(50/50 v/v) with 0.1% formic

acid

Gradient

10% B (0-10 min), 10-20% B

(10-25 min), 20-100% B (25-35

min)

5-25% B (0-15 min), 25-100%

B (15-24 min), 5% B (24-25

min)

Flow Rate 0.8 mL/min[1] 1.0 mL/min

Column Temperature 30 °C[1] 30 °C[2]

Detection Wavelength 280 nm 280 nm

Injection Volume 2 µL[1] Not Specified

Retention Time ~14.1 min ~6.90 min[2]

Table 2: Reported Performance Characteristics of Analytical Methods
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Validation
Parameter

Method 1 (HPLC-
DAD)

Method 2 (UHPLC-
DAD)

General Flavonoid
Method
Validation[3][4][5]

Linearity

(Concentration

Range)

10 - 500 mg/L Not Specified

R² > 0.99 is a

common acceptance

criterion[5]

Correlation Coefficient

(r²)
Not Specified Not Specified > 0.99[5]

Accuracy (%

Recovery)
Not Specified Not Specified Typically 98-102%

Precision (% RSD) Not Specified Not Specified
Intraday and interday

precision < 15%

Limit of Detection

(LOD)
Not Specified Not Specified

Dependent on method

and instrumentation

Limit of Quantification

(LOQ)
Not Specified Not Specified

Dependent on method

and instrumentation

Experimental Protocols
Detailed methodologies are crucial for the reproducibility of analytical results. Below are

summaries of the experimental protocols for the extraction and chromatographic analysis of

(+)-Dihydrorobinetin.

Extraction of (+)-Dihydrorobinetin from Robinia
pseudoacacia Wood
A common source of (+)-Dihydrorobinetin for analytical studies is the wood of Robinia

pseudoacacia (black locust). An optimized solid-liquid extraction procedure has been described

as follows:

Material Preparation: The wood is powdered to increase the surface area for extraction.
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Solvent System: An ethanol/water mixture (e.g., 50/50 v/v) is often used as the extraction

solvent.[2]

Extraction Conditions: The extraction is typically carried out at room temperature for a

defined period (e.g., 4 hours) with a specific wood powder to solvent mass ratio (e.g., 13%).

[2]

Post-Extraction: The resulting extract is filtered before chromatographic analysis.

HPLC-DAD Analysis Protocol (Method 1)
Instrumentation: An HPLC system equipped with a Diode Array Detector.

Column: Luna C8 (150 mm × 4.6 mm, 3 µm).[1]

Mobile Phase:

Solvent A: Water with 0.1% formic acid.[1]

Solvent B: Acetonitrile with 0.1% formic acid.[1]

Gradient Elution:

0-10 min: 10% Solvent B.[1]

10-25 min: Gradient from 10% to 20% Solvent B.[1]

25-35 min: Gradient from 20% to 100% Solvent B.[1]

Flow Rate: 0.8 mL/min.[1]

Column Temperature: 30 °C.[1]

Detection: UV absorbance at 280 nm.

Injection Volume: 2 µL.[1]

Quantification: External calibration with a (+)-Dihydrorobinetin standard is used for

quantification.
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Visualizing the Analytical Workflow
The following diagrams illustrate the general workflow for the analysis of (+)-Dihydrorobinetin.
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Click to download full resolution via product page

Caption: General workflow for the extraction and analysis of (+)-Dihydrorobinetin.
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Caption: Key parameters for the validation of an analytical method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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